Cas no 41383-84-0 (1,2-Benzenedimethanethiol)

1,2-Benzenedimethanethiol (CAS 105-09-9) is an aromatic dithiol compound featuring two thiol (-SH) functional groups attached to a benzene ring. This colorless to pale yellow liquid exhibits a distinctive sulfurous odor and is sparingly soluble in water but miscible with organic solvents. Its key advantage lies in its dual thiol reactivity, enabling applications as a versatile crosslinking agent in polymer chemistry, particularly for synthesizing high-performance elastomers and epoxy resins. The compound also serves as a chelating ligand in coordination chemistry due to its ability to form stable complexes with transition metals. Its rigid benzene backbone enhances thermal stability in derived materials, while the thiol groups facilitate thiol-ene click reactions for precise macromolecular engineering. Storage under inert atmosphere is recommended to prevent oxidation.

1,2-Benzenedimethanethiol structure

Product Name:1,2-Benzenedimethanethiol

CAS No:41383-84-0

MF:C₈H₁₀S₂

MW:170.294999599457

CID:334821

PubChem ID:181695

Update Time:2025-07-02

1,2-Benzenedimethanethiol Chemical and Physical Properties

Names and Identifiers

- [2-(sulfanylmethyl)phenyl]methanethiol
- 1,2-Benzenedimethanethiol
- (2-(SULFANYLMETHYL)PHENYL)METHANETHIOL
- O-BIS(MERCAPTOMETHYL)BENZENE
- o-Xylene-.alpha.,.alpha.'-dithiol
- (1,2-Phenylene)dimethanethiol
- 1,2-Benzenedimethanethiol, 95%
- BENZENE-1,2-BIS(METHANETHIOL)
- NSC 303233
- NSC-303233
- alpha,alpha'-dimercapto-o-xylene
- 1,2-phenylenedimethanethiol
- FT-0634240
- 1,2-XYLYLENEDITHIOL
- Benzenedimethanethiol
- AKOS004903568
- FN4DB7H3QB
- 1,2-bis(mercaptomethyl)benzene
- SCHEMBL125429
- CS-0452370
- NSC303233
- DTXSID30961655
- NNJWFWSBENPGEY-UHFFFAOYSA-N
- ZK2
- 41383-84-0
- MDL： MFCD00010017
- Inchi： 1S/C8H10S2/c9-5-7-3-1-2-4-8(7)6-10/h1-4,9-10H,5-6H2
- InChI Key： NNJWFWSBENPGEY-UHFFFAOYSA-N
- SMILES： SCC1C=CC=CC=1CS

Computed Properties

Exact Mass: 170.0225
Monoisotopic Mass: 170.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 81.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 2Å²

Experimental Properties

Density: 1.134
Boiling Point: 284.3°Cat760mmHg
Flash Point: 115.1°C
PSA: 0

1,2-Benzenedimethanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	BI7568-250mg	1,2-Benzenedimethanethiol	41383-84-0	95%	250mg	£48.00	2025-02-19
Apollo Scientific	BI7568-1g	1,2-Benzenedimethanethiol	41383-84-0	95%	1g	£133.00	2025-02-19
Apollo Scientific	BI7568-5g	1,2-Benzenedimethanethiol	41383-84-0	95%	5g	£428.00	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523037-250mg	1,2-Phenylenedimethanethiol	41383-84-0	98%	250mg	￥882.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523037-1g	1,2-Phenylenedimethanethiol	41383-84-0	98%	1g	￥2283.00	2024-05-14
abcr	AB597650-250mg	1,2-Benzenedimethanethiol; .	41383-84-0		250mg	€129.00	2024-07-24
abcr	AB597650-1g	1,2-Benzenedimethanethiol; .	41383-84-0		1g	€289.20	2024-07-24
abcr	AB597650-5g	1,2-Benzenedimethanethiol; .	41383-84-0		5g	€841.00	2024-07-24